Cas no 2248322-25-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• CAS No: 2248322-25-8
• MF: C₁₈H₁₄N₄O₄
• MW: 350.32816362381
• CID: 5945346
• PubChem ID: 165727207
• Update Time: 2025-07-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• EN300-6519008
• 2248322-25-8

• Inchi： 1S/C18H14N4O4/c1-10(2)21-15-11(9-20-21)7-12(8-19-15)18(25)26-22-16(23)13-5-3-4-6-14(13)17(22)24/h3-10H,1-2H3
• InChI Key： FFCAJZMRIIKUOE-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C2C(=C1)C=NN2C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.10150494g/mol
• Monoisotopic Mass: 350.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 2248322-25-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate, identified by its CAS number 2248322-25-8, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of multiple fused rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a pyrazolo[3,4-b]pyridine scaffold, which is known for its broad spectrum of biological activities. Pyrazolo[3,4-b]pyridines are a class of nitrogen-containing heterocycles that have been extensively studied for their pharmacological properties. These compounds often exhibit inhibitory effects on various enzymes and receptors, making them valuable in the development of therapeutic agents. The incorporation of a dioxo group into the structure introduces additional reactivity and potential binding sites, enhancing the compound's interaction with biological targets.

The 1H-isoindol moiety further enriches the structural diversity of this compound. Isoindoles are another class of heterocycles that have shown remarkable promise in medicinal chemistry. They are known to possess anti-inflammatory, anticancer, and antimicrobial properties. The combination of the pyrazolo[3,4-b]pyridine and isoindol frameworks in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate creates a unique pharmacophore that may exhibit novel biological activities. This makes it an intriguing subject for further exploration in the context of developing new pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. These studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate may interact with various enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations indicate potential binding to enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties. The presence of both polar and nonpolar functional groups allows for versatile solubility characteristics, which can be advantageous in formulation development. Furthermore, the stability of the molecule under various conditions has been assessed through spectroscopic methods such as NMR and mass spectrometry. These analyses confirm the integrity of the compound under standard storage conditions, suggesting its suitability for further experimental applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-y l)-1H-pyrazolo[3,4-b]pyridine -5-carboxylate involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the pyrazolo[3,4-b]pyridine core through cyclocondensation reactions. Subsequent functionalization steps introduce the dioxo group and the isoindol moiety. Each step is carefully optimized to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to enhance efficiency and selectivity.

One of the most exciting aspects of this compound is its potential therapeutic applications. Current research is focused on evaluating its efficacy against various diseases. Preliminary in vitro studies have shown promising results in terms of inhibiting key enzymes associated with inflammatory responses and cancer progression. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The pharmacokinetic properties of 1,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2 - yl 1 -( propan - 2 - yl ) - 1 H - pyrazolo [ 3 , 4 - b ] pyridine -5-carboxylate are also being thoroughly investigated. Understanding how the body processes this compound is crucial for determining its potential as a drug candidate. Studies using animal models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are essential for optimizing dosages and formulation strategies to maximize therapeutic efficacy while minimizing side effects.

The development of new pharmaceuticals often involves collaboration between academic researchers and industry professionals. Companies specializing in drug discovery are actively exploring derivatives of compounds like 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 -( propan - 2 - yl ) - 1 H - pyrazolo [ 3 , 4 - b ] pyridine -5-carboxylate as potential leads for new treatments. This collaborative approach leverages expertise from multiple disciplines to accelerate the translation of laboratory discoveries into clinical applications.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 yl 1 -( propan . . . ) pyrazolo [ . . . ] carboxylate ( CAS No . . . ) represents a structurally complex and biologically active molecule with significant therapeutic potential . Its unique combination o f functional groups , promising preclinical data , an d well-defined synthetic methodologies make it an attractive candidate for further investigation . As research continues to uncover new applications for this compound , it holds promise fo r contributing t o advancements i n medic ine an d drug development .